Cas no 2138119-83-0 (3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine)

3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine is a specialized organic compound featuring a pyridine ring substituted with a 5-chloro-2-methylcyclohexylmethyl group. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro and methyl substituents enhance reactivity for selective functionalization, while the pyridine moiety offers coordination potential for metal-catalyzed reactions. Its well-defined stereochemistry and purity ensure consistent performance in complex synthetic pathways. The compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and structural versatility. Suitable for research and industrial applications, it provides a reliable building block for advanced chemical synthesis.
3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine structure
2138119-83-0 structure
Product name:3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine
CAS No:2138119-83-0
MF:C13H18ClN
MW:223.741722583771
CID:5941711
PubChem ID:165491120

3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-[(5-chloro-2-methylcyclohexyl)methyl]pyridine
    • 2138119-83-0
    • EN300-1157203
    • 3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine
    • Inchi: 1S/C13H18ClN/c1-10-4-5-13(14)8-12(10)7-11-3-2-6-15-9-11/h2-3,6,9-10,12-13H,4-5,7-8H2,1H3
    • InChI Key: VNRHSZBSIIJVIW-UHFFFAOYSA-N
    • SMILES: ClC1CCC(C)C(CC2C=NC=CC=2)C1

Computed Properties

  • Exact Mass: 223.1127773g/mol
  • Monoisotopic Mass: 223.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų
  • XLogP3: 3.7

3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1157203-0.5g
3-[(5-chloro-2-methylcyclohexyl)methyl]pyridine
2138119-83-0
0.5g
$1289.0 2023-06-09
Enamine
EN300-1157203-1.0g
3-[(5-chloro-2-methylcyclohexyl)methyl]pyridine
2138119-83-0
1g
$1343.0 2023-06-09
Enamine
EN300-1157203-0.25g
3-[(5-chloro-2-methylcyclohexyl)methyl]pyridine
2138119-83-0
0.25g
$1235.0 2023-06-09
Enamine
EN300-1157203-0.05g
3-[(5-chloro-2-methylcyclohexyl)methyl]pyridine
2138119-83-0
0.05g
$1129.0 2023-06-09
Enamine
EN300-1157203-2.5g
3-[(5-chloro-2-methylcyclohexyl)methyl]pyridine
2138119-83-0
2.5g
$2631.0 2023-06-09
Enamine
EN300-1157203-5.0g
3-[(5-chloro-2-methylcyclohexyl)methyl]pyridine
2138119-83-0
5g
$3894.0 2023-06-09
Enamine
EN300-1157203-0.1g
3-[(5-chloro-2-methylcyclohexyl)methyl]pyridine
2138119-83-0
0.1g
$1183.0 2023-06-09
Enamine
EN300-1157203-10.0g
3-[(5-chloro-2-methylcyclohexyl)methyl]pyridine
2138119-83-0
10g
$5774.0 2023-06-09

3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine Related Literature

Additional information on 3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine

3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine: A Comprehensive Overview

The compound 3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine, identified by the CAS number 2138119-83-0, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In recent years, advancements in synthetic methodologies and computational chemistry have provided deeper insights into its synthesis, characterization, and potential uses.

The molecular structure of 3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine consists of a pyridine ring substituted at the 3-position with a (5-chloro-2-methylcyclohexyl)methyl group. This substitution pattern introduces both electronic and steric effects, which are critical in determining its chemical reactivity and biological activity. The presence of the chloro group at the 5-position of the cyclohexane ring adds to the molecule's complexity and functionality.

Recent studies have focused on the synthesis of this compound, employing novel catalytic systems and green chemistry principles. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the pyridine moiety efficiently. These methods not only enhance yield but also reduce environmental impact, aligning with current trends in sustainable chemistry.

The biological activity of 3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine has been a subject of interest in pharmacological research. Preclinical studies suggest that this compound exhibits potential as a modulator of certain receptor systems, making it a candidate for drug development. Additionally, its ability to interact with specific enzymes has been explored, highlighting its role in enzyme inhibition studies.

In terms of industrial applications, this compound has shown promise in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its integration into polymer blends to enhance electrical conductivity without compromising mechanical properties.

The environmental impact of 3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine has also been a focus area. Studies on its biodegradation pathways and toxicity profiles are essential for assessing its safety in industrial and therapeutic applications. Recent findings indicate that under specific conditions, the compound undergoes efficient microbial degradation, reducing concerns related to environmental persistence.

In conclusion, 3-[(5-Chloro-2-methylcyclohexyl)methyl]pyridine (CAS No: 2138119-83-0) is a multifaceted compound with diverse applications across various scientific domains. Its continued exploration will undoubtedly contribute to advancements in drug discovery, materials science, and sustainable chemical processes.

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